Chromoionophore VII
Chromoionophore VII
Brand Name:
Vulcanchem
CAS No.:
141754-62-3
VCID:
VC21125802
InChI:
InChI=1S/C45H57N3O5/c1-5-7-19-36(20-8-6-2)52-43(49)23-15-13-11-9-10-12-14-18-30-51-45(50)33-24-26-34(27-25-33)46-40-32-42-44(38-22-17-16-21-37(38)40)47-39-29-28-35(48(3)4)31-41(39)53-42/h16-17,21-22,24-29,31-32,36H,5-15,18-20,23,30H2,1-4H3
SMILES:
CCCCC(CCCC)OC(=O)CCCCCCCCCCOC(=O)C1=CC=C(C=C1)N=C2C=C3C(=NC4=C(O3)C=C(C=C4)N(C)C)C5=CC=CC=C52
Molecular Formula:
C45H57N3O5
Molecular Weight:
719.9 g/mol
Chromoionophore VII
CAS No.: 141754-62-3
Cat. No.: VC21125802
Molecular Formula: C45H57N3O5
Molecular Weight: 719.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141754-62-3 |
|---|---|
| Molecular Formula | C45H57N3O5 |
| Molecular Weight | 719.9 g/mol |
| IUPAC Name | (11-nonan-5-yloxy-11-oxoundecyl) 4-[[9-(dimethylamino)benzo[a]phenoxazin-5-ylidene]amino]benzoate |
| Standard InChI | InChI=1S/C45H57N3O5/c1-5-7-19-36(20-8-6-2)52-43(49)23-15-13-11-9-10-12-14-18-30-51-45(50)33-24-26-34(27-25-33)46-40-32-42-44(38-22-17-16-21-37(38)40)47-39-29-28-35(48(3)4)31-41(39)53-42/h16-17,21-22,24-29,31-32,36H,5-15,18-20,23,30H2,1-4H3 |
| Standard InChI Key | ACJOCTIRKDZZGC-UHFFFAOYSA-N |
| SMILES | CCCCC(CCCC)OC(=O)CCCCCCCCCCOC(=O)C1=CC=C(C=C1)N=C2C=C3C(=NC4=C(O3)C=C(C=C4)N(C)C)C5=CC=CC=C52 |
| Canonical SMILES | CCCCC(CCCC)OC(=O)CCCCCCCCCCOC(=O)C1=CC=C(C=C1)N=C2C=C3C(=NC4=C(O3)C=C(C=C4)N(C)C)C5=CC=CC=C52 |
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